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Compound of Interest

4,4'-Methylenebis(2,6-
Compound Name:
diethylaniline)

Cat. No.: B083839

This guide provides essential health and safety information for researchers, scientists, and
drug development professionals handling 4,4'-Methylenebis(2,6-diethylaniline). The following
frequently asked questions (FAQs) and guidelines are designed to address potential issues
encountered during experiments.

Frequently Asked Questions (FAQs)

1. What are the primary health hazards associated with 4,4'-Methylenebis(2,6-
diethylaniline)?

4,4'-Methylenebis(2,6-diethylaniline) is a hazardous substance that can cause various health
effects. It is harmful if swallowed and may cause skin, eye, and respiratory tract irritation.[1][2]
A significant concern is the potential to cause methemoglobinemia, a condition where the
blood's ability to carry oxygen is reduced, leading to symptoms like dizziness, headache,
cyanosis (bluish skin), and a rapid heart rate.[1]

2. What personal protective equipment (PPE) is required when handling this chemical?
To ensure safety, the following personal protective equipment (PPE) should be worn:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[1]
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e Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1]

e Respiratory Protection: In case of insufficient ventilation or when workplace conditions
warrant it, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI
Z88.2 requirements or European Standard EN 149 must be followed. A dust mask (type N95,
US) is a suitable option.[1][2]

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

3. What are the proper procedures for handling and storing 4,4'-Methylenebis(2,6-
diethylaniline)?

Proper handling and storage are crucial to minimize exposure risks:

e Handling:

[¢]

Wash hands and any exposed skin thoroughly after handling.[1][3]

[¢]

Use in a well-ventilated area.[1][4]

o

Minimize dust generation and accumulation.[1]

o

Avoid contact with eyes, skin, and clothing.[1]

[¢]

Do not eat, drink, or smoke when using this product.[4]

e Storage:

o Store in a tightly closed container.[1]

o Keep in a cool, dry, and well-ventilated area away from incompatible substances like
strong oxidizing agents.[1]

4. What should | do in case of accidental exposure?

Immediate action is critical in case of accidental exposure:
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration, but do not use mouth-to-
mouth resuscitation. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes immediately. Flush the affected skin
with plenty of water for at least 15 minutes. Seek medical aid.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical aid.[1]

5. How should | handle a spill of 4,4'-Methylenebis(2,6-diethylaniline)?

In the event of a spill:

Ensure you are wearing the proper personal protective equipment as outlined in the PPE
section.[1]

Clean up spills immediately.

Sweep up the material and place it into a suitable container for disposal.[1]

Avoid generating dusty conditions.[1]

Ensure the area is well-ventilated.[1]
6. Are there any established occupational exposure limits for this chemical?

The available safety data sheets indicate that there are no OSHA Vacated PELs (Permissible
Exposure Limits) listed for 4,4'-Methylenebis(2,6-diethylaniline).[1] It is crucial to handle this
substance with care and keep exposure to the lowest possible level.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 4,4'-
Methylenebis(2,6-diethylaniline).

Property Value

Physical State Solid[1]
Appearance Slightly beige[1]
Odor None reported[1]
Molecular Formula C21H30N2[1]
Molecular Weight 310.45 g/mol [1]
Melting Point 88.00 - 89.00 °CJ[1]
Solubility Insoluble in water[1]

Safety Handling Workflow

The following diagram illustrates the logical workflow for safely handling 4,4'-
Methylenebis(2,6-diethylaniline).
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Caption: Safety workflow for handling 4,4'-Methylenebis(2,6-diethylaniline).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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